Cas no 149596-90-7 ((S)-N,N-Dimethyl-2-pyrrolidinecarboxamide Hydrochloride)

• Product Name: (S)-N,N-Dimethyl-2-pyrrolidinecarboxamide Hydrochloride
• CAS No: 149596-90-7
• MF: C₇H₁₅ClN₂O
• MW: 178.659800767899
• MDL: MFCD17215582
• CID: 858605
• PubChem ID: 66702040
• Update Time: 2025-06-14

(S)-N,N-Dimethyl-2-pyrrolidinecarboxamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-N,N-Dimethylpyrrolidine-2-carboxamide hydrochloride
• (S)-N,N-Dimethyl-2-pyrrolidinecarboxamide HCl
• (S)-N,N-Dimethyl-2-pyrrolidinecarboxamide Hydrochloride
• N,N-dimethyl-L-prolinamide hydrochloride
• AS-72302
• H-Pro-NMe2 hydrochloride
• EN300-315325
• LJPOVCMGNNCPFL-RGMNGODLSA-N
• AKOS022185875
• MFCD17215582
• 149596-90-7
• C77916
• 2-Pyrrolidinecarboxamide, N,N-dimethyl-, hydrochloride (1:1), (2S)-
• Z1562155902
• SCHEMBL490043
• (2S)-N,N-dimethylpyrrolidine-2-carboxamide hydrochloride
• CS-0447049
• ZFA59690
• (2S)-N,N-dimethylpyrrolidine-2-carboxamide;hydrochloride
• H-Pro-NMe2 HCl
• (2S)-2-(N,N-dimethylaminocarbonyl)pyrrolidine hydrochloride
• (S)-N,N-Dimethyl-2-pyrrolidinecarboxamidehydrochloride

• MDL： MFCD17215582
• Inchi： 1S/C7H14N2O.ClH/c1-9(2)7(10)6-4-3-5-8-6;/h6,8H,3-5H2,1-2H3;1H/t6-;/m0./s1
• InChI Key： LJPOVCMGNNCPFL-RGMNGODLSA-N
• SMILES： Cl.O=C([C@@H]1CCCN1)N(C)C

Computed Properties

• Exact Mass: 178.0872908g/mol
• Monoisotopic Mass: 178.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on (S)-N,N-Dimethyl-2-pyrrolidinecarboxamide Hydrochloride

Recent Advances in the Study of (S)-N,N-Dimethyl-2-pyrrolidinecarboxamide Hydrochloride (CAS: 149596-90-7)

The compound (S)-N,N-Dimethyl-2-pyrrolidinecarboxamide Hydrochloride (CAS: 149596-90-7) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications.

Recent studies have highlighted the role of (S)-N,N-Dimethyl-2-pyrrolidinecarboxamide Hydrochloride as a chiral building block in the synthesis of bioactive molecules. Its enantiomeric purity and structural versatility make it a valuable intermediate in the development of pharmaceuticals targeting neurological disorders, such as Alzheimer's disease and Parkinson's disease. Researchers have employed advanced spectroscopic techniques, including NMR and X-ray crystallography, to elucidate its molecular structure and confirm its stereochemical configuration.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy as a modulator of nicotinic acetylcholine receptors (nAChRs). The study revealed that (S)-N,N-Dimethyl-2-pyrrolidinecarboxamide Hydrochloride exhibits high binding affinity and selectivity for α7 nAChRs, which are implicated in cognitive function and neuroprotection. These findings suggest its potential as a lead compound for developing novel therapeutics for cognitive impairments.

Another area of active research involves the compound's application in asymmetric synthesis. A recent publication in Organic Letters detailed an innovative catalytic system utilizing (S)-N,N-Dimethyl-2-pyrrolidinecarboxamide Hydrochloride as a chiral auxiliary. The study reported enhanced enantioselectivity and yield in the synthesis of complex heterocyclic compounds, underscoring its utility in organic chemistry and drug discovery.

Pharmacokinetic studies have also shed light on the compound's metabolic stability and bioavailability. Preclinical trials conducted in animal models indicated favorable absorption and distribution profiles, with minimal off-target effects. These results position (S)-N,N-Dimethyl-2-pyrrolidinecarboxamide Hydrochloride as a promising candidate for further clinical evaluation.

Despite these advancements, challenges remain in optimizing the compound's synthetic routes and scaling up production. Recent efforts have focused on green chemistry approaches to improve yield and reduce environmental impact. For instance, a study in ACS Sustainable Chemistry & Engineering reported a solvent-free synthesis method that significantly reduced waste generation while maintaining high enantiomeric excess.

In conclusion, (S)-N,N-Dimethyl-2-pyrrolidinecarboxamide Hydrochloride (CAS: 149596-90-7) represents a versatile and pharmacologically relevant compound with broad applications in medicinal chemistry and drug development. Ongoing research continues to uncover its potential, paving the way for innovative therapeutic strategies. Future studies should focus on elucidating its mechanism of action and exploring its utility in combination therapies.